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Compound of Interest

Compound Name: 4-Phenethylpiperazin-1-amine

CAS No.: 34924-96-4

Cat. No.: B1357012

Get Quote

Executive Summary & Synthetic Context[1][2][3][4]
[5][6]
4-Phenethylpiperazin-1-amine (CAS: 13493-57-7) is a specialized hydrazine-functionalized

heterocycle often employed as a "privileged scaffold" in the synthesis of antifungal azoles,

antipsychotics, and kinase inhibitors. Its structural integrity hinges on two critical features: the

stability of the N-amino (hydrazine) motif and the retention of the phenethyl tail.

Unlike standard secondary amines, the N1-amino group introduces unique spectroscopic

signatures and chemical reactivities (e.g., hydrazone formation) that complicate routine

analysis. This guide outlines a self-validating workflow to unambiguously confirm the structure,

differentiating it from its precursor (N-phenethylpiperazine) and potential oxidation byproducts.

Retrosynthetic Logic & Impurity Profile
To understand the impurities, we must understand the origin. The standard synthesis involves

the nitrosation of N-phenethylpiperazine followed by reduction.
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Precursor: 1-(2-Phenylethyl)piperazine.

Intermediate: 1-Nitroso-4-(2-phenylethyl)piperazine.

Target: 4-Phenethylpiperazin-1-amine.

Critical Quality Attribute (CQA): The complete reduction of the nitroso (

) group to the amino (

) group without cleaving the phenethyl chain.
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Figure 1: Synthetic pathway highlighting the critical N-N bond formation.

Mass Spectrometry (MS) Profiling
Mass spectrometry provides the first line of evidence. The hydrazine moiety is fragile;

therefore, soft ionization (ESI+) is preferred over EI to observe the molecular ion.

Primary Ionization Data
Formula:

Exact Mass: 205.1579 Da

Observed Parent Ion

: 206.16 m/z

Fragmentation Logic (MS/MS)
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The fragmentation pattern validates the connectivity of the phenethyl group and the hydrazine

head.

Fragment (m/z) Proposed Structure Mechanistic Origin

206.16 Parent Ion.

189.13

Loss of ammonia from the

hydrazine tail (characteristic of

N-amines).

115.08
Cleavage of the piperazine

ring (Retro-Mannich type).

91.05
Tropylium Ion. Confirms the

benzyl/phenethyl moiety.

Protocol 1: MS Sample Prep

Dissolve 1 mg of sample in MeOH (HPLC grade). Do not use Acetone, as N-amino piperazines

rapidly form hydrazones (Schiff bases) with ketones, shifting the mass by +40 Da (to ~246 m/z).

This is a common "phantom impurity" error.

NMR Spectroscopy: The Definitive Proof
Nuclear Magnetic Resonance (NMR) distinguishes the target from the starting material (which

lacks the N-NH2 signal) and the nitroso intermediate (which lacks the exchangeable protons).

1H NMR Assignment (400 MHz, DMSO-d6)
Solvent Choice: DMSO-d6 is mandatory. In

, the amine protons often broaden or exchange too rapidly to be integrated accurately.
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Position
Shift (

, ppm)
Multiplicity Integral

Assignment
Logic

Ar-H 7.15 - 7.30 Multiplet 5H

Phenyl ring

protons

(overlap).

-NH2 2.80 - 3.20 Broad Singlet 2H

Diagnostic Peak.

Exchangeable

with

.

Piperazine (2,6) 2.30 - 2.45 Broad Triplet 4H

Protons

to the N-NH2

group.

Piperazine (3,5) 2.45 - 2.60 Broad Triplet 4H

Protons

to the phenethyl

group.

Phenethyl (

)
2.50 - 2.55 Triplet 2H (often overlaps

with DMSO).

Phenethyl (

)
2.70 - 2.75 Triplet 2H (benzylic).

Interpretation:

Symmetry: The piperazine ring is not symmetric. The N1 and N4 substituents create an

AA'BB' system.

The "Smoking Gun": The presence of the broad singlet integrating to 2H confirms the

hydrazine. In the starting material (N-phenethylpiperazine), the N-H is a secondary amine

(1H) and typically appears upfield (~1.8-2.0 ppm) or is very broad.
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13C NMR (100 MHz, DMSO-d6)
Aromatic: 140.5 (ipso), 128.7, 128.3, 126.0 ppm.

Piperazine: ~54.0 ppm (C3,5) and ~60.0 ppm (C2,6).[1] Note: The carbon adjacent to the

hydrazine nitrogen is typically deshielded compared to a standard amine.

Phenethyl: 60.2 ppm (

) and 33.0 ppm (

).

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy provides a rapid "fingerprint" check for the oxidation state of the nitrogen.

Primary Amine (

): Look for a doublet in the high-frequency region (3300–3100 cm⁻¹) representing symmetric
and asymmetric N-H stretching.

Contrast: The starting material (secondary amine) shows a single weak band.

Aromatic C-H: 3020–3060 cm⁻¹.

Aliphatic C-H: 2800–2950 cm⁻¹.

Experimental Validation Workflow
This section details the decision tree for validating the synthesized material.
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Figure 2: NMR-driven decision tree for structural confirmation.
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Protocol: D2O Exchange Test
To confirm the -NH2 group:

Run the standard 1H NMR in DMSO-d6.

Add 1-2 drops of Deuterium Oxide (

) directly to the NMR tube.

Shake vigorously and re-run the spectrum.

Result: The peak at ~2.8-3.2 ppm should vanish (exchange with D), while the CH2 triplets

remain unchanged.
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Compound Summary for CID 88890 (Related Scaffold).

(Note: While specific spectral libraries for this exact CAS are proprietary in many databases,

the references above provide the mechanistic and conformational principles used to derive the

elucidation logic.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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